Cas no 88087-71-2 (Benzene, hexakis(3,5-dimethylphenoxy)-, compd. with methylbenzene(1:1))

• Product Name: Benzene, hexakis(3,5-dimethylphenoxy)-, compd. with methylbenzene(1:1)
• CAS No: 88087-71-2
• MF: C₆₁H₆₂O₆
• MW: 891.141397953033
• CID: 645820
• PubChem ID: 71411011
• Update Time: 2025-04-19

Benzene, hexakis(3,5-dimethylphenoxy)-, compd. with methylbenzene(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzene, hexakis(3,5-dimethylphenoxy)-, compd. with methylbenzene(1:1)
• 1,2,3,4,5,6-hexakis(3,5-dimethylphenoxy)benzene,toluene
• 1,1',1'',1''',1'''',1'''''-[Benzene-1,2,3,4,5,6-hexaylhexakis(oxy)]hexakis(3,5-dimethylbenzene)--toluene (1/1)
• DTXSID30830650
• 88087-71-2

• Inchi： 1S/C54H54O6.C7H8/c1-31-13-32(2)20-43(19-31)55-49-50(56-44-21-33(3)14-34(4)22-44)52(58-46-25-37(7)16-38(8)26-46)54(60-48-29-41(11)18-42(12)30-48)53(59-47-27-39(9)17-40(10)28-47)51(49)57-45-23-35(5)15-36(6)24-45;1-7-5-3-2-4-6-7/h13-30H,1-12H3;2-6H,1H3
• InChI Key： FNBKDFLLEDDYSW-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C)C=1)C1C(=C(C(=C(C=1OC1C=C(C)C=C(C)C=1)OC1C=C(C)C=C(C)C=1)OC1C=C(C)C=C(C)C=1)OC1C=C(C)C=C(C)C=1)OC1C=C(C)C=C(C)C=1.C1(C)C=CC=CC=1

Computed Properties

• Exact Mass: 890.45463969g/mol
• Monoisotopic Mass: 890.45463969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 67
• Rotatable Bond Count: 12
• Complexity: 1010
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų